Cas no 36566-94-6 (Penta-1,3-dien-1-one)

• Product Name: Penta-1,3-dien-1-one
• CAS No: 36566-94-6
• MF: C₅H₆O
• MW: 82.1005415916443
• CID: 2824220
• PubChem ID: 53864854
• Update Time: 2024-03-01

Penta-1,3-dien-1-one Chemical and Physical Properties

Names and Identifiers

• Penta-1,3-dien-1-one

• Inchi： 1S/C5H6O/c1-2-3-4-5-6/h2-4H,1H3
• InChI Key： GYZMAAQHNCDTQP-UHFFFAOYSA-N
• SMILES： O=C=CC=CC

Computed Properties

• Exact Mass: 82.041864811g/mol
• Monoisotopic Mass: 82.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketenes